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Compound of Interest

Compound Name:
(S)-(Tetrahydrofuran-2-

YL)methanol

Cat. No.: B3193475 Get Quote

This guide provides a comprehensive safety and handling overview for the chemical compound

3,4-Dimethyl-2,5-furandione. While the initial query referenced CAS 22917-75-3, extensive

database cross-referencing reveals that the chemical name and its associated data are

predominantly and authoritatively linked to CAS 766-39-2. This document will proceed with the

data validated under the latter CAS number to ensure the highest degree of accuracy and

safety. This common occurrence in chemical logistics underscores the importance of verifying

substance identity through multiple identifiers.

Section 1: Core Compound Identification and
Physicochemical Profile
3,4-Dimethyl-2,5-furandione, also widely known as 2,3-dimethylmaleic anhydride, is a

derivative of maleic anhydride.[1] Its anhydride functional group is the primary driver of its

reactivity and, consequently, its toxicological profile. Understanding its fundamental properties

is the bedrock of a sound risk assessment.

Table 1: Chemical Identity and Properties
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Identifier Data Source(s)

Primary CAS Number 766-39-2 [1][2][3]

Chemical Name 3,4-Dimethyl-2,5-furandione [1][2]

Synonyms
2,3-Dimethylmaleic anhydride,

Dimethylmaleic anhydride
[1][2][3]

Molecular Formula C₆H₆O₃ [1][4]

Molecular Weight 126.11 g/mol [1][2]

Appearance
White to beige crystalline

powder
[3]

Melting Point 93-96 °C [3][4]

Boiling Point 223 °C [3][4]

| Solubility | Soluble in ethanol, ether, chloroform; slightly soluble in water. |[4] |

Section 2: GHS Hazard Profile and Toxicological
Assessment
The Globally Harmonized System (GHS) provides a standardized framework for

communicating the hazards of chemical products. For 3,4-Dimethyl-2,5-furandione, the

classification points to significant irritant and harmful properties. The anhydride moiety can

readily react with nucleophiles such as water and amine groups present in biological tissues,

leading to irritation and cellular damage.

Table 2: GHS Classification and Safety Information

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin
irritation

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage
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| Acute Toxicity (Oral) | Category 4 | H302: Harmful if swallowed |

This GHS classification is synthesized from available safety data sheets and similar anhydride

compounds. Specific supplier SDS should always be consulted.

Toxicological Insights:

Mechanism of Action: The primary toxicological concern with anhydrides is their ability to

acylate proteins and other macromolecules. Upon contact with moist tissues (skin, eyes,

respiratory tract), the anhydride ring opens to form the corresponding dicarboxylic acid,

causing a localized change in pH and an inflammatory response.

Routes of Exposure: The primary routes of occupational exposure are inhalation of the

powder, direct skin contact, and eye contact. Ingestion is less common in a laboratory setting

but poses a significant risk.[5]

Acute Effects: Contact can cause immediate and severe irritation. Eye contact is particularly

dangerous and can lead to permanent damage. Ingestion is harmful and may cause

gastrointestinal distress.[3] Inhalation of dust can irritate the respiratory tract.[5]

Chronic Effects: Repeated or prolonged contact may lead to dermatitis. There is currently no

data to suggest carcinogenicity or reproductive toxicity.[6]

Section 3: First-Aid and Emergency Response
Protocols
A self-validating safety protocol demands a clear, pre-rehearsed emergency response plan. In

case of any exposure, immediate action is critical to mitigate harm.

dot```dot graph Emergency_Response { rankdir="LR"; node [shape=box, style="rounded,filled",

fontname="Arial", fontsize=11];

}

Caption: Integrated safety protocol for handling 3,4-Dimethyl-2,5-furandione.

Experimental Protocol for Safe Handling:
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Risk Assessment: Before any work begins, perform a task-specific risk assessment.

Engineering Controls: All weighing and manipulation of the solid compound must be

performed inside a certified chemical fume hood to prevent inhalation of dust. [7]3. Personal

Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166. [8] * Skin Protection: Wear nitrile gloves and a

lab coat. Check the glove manufacturer's data for breakthrough time. Change gloves

immediately if contamination occurs. [8] * Respiratory Protection: If working outside a fume

hood is unavoidable, a NIOSH-approved respirator with a particulate filter is required. [8]4.

Safe Storage:

Store in a tightly sealed container in a cool, dry, well-ventilated area. [9][7]Recommended

storage temperatures vary by supplier, but a range of 0-6°C is noted. [3] * Keep away from

incompatible materials, especially water, strong bases, and oxidizing agents, as these can

trigger hazardous reactions. [9]5. Disposal: Dispose of waste material and contaminated

containers in accordance with all federal, state, and local regulations. This material should

be treated as hazardous waste.

Section 5: Application Spotlight and Further
Research
Beyond its role as a chemical intermediate, 3,4-Dimethyl-2,5-furandione has been identified as

a naturally occurring compound with significant biological activity. A study published in Scientific

Reports isolated it from the root stock of Colocasia esculenta (Taro). [10]The research

demonstrated that the molecule is a potent biofumigant, highly toxic to insect pests that affect

stored grains, but without adverse effects on seed germination. [10]This highlights its potential

as an eco-friendly alternative to conventional pesticides like methyl bromide, opening new

avenues for research in agricultural science and sustainable pest management. [10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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